Cas no 2171959-82-1 (2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2171959-82-1
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6226565
• PubChem ID: 165525654
• Update Time: 2025-10-19

2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid
• 2-{[(benzyloxy)carbonyl]amino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid
• 2171959-82-1
• EN300-1458523

• Inchi： 1S/C17H18N2O5S/c20-15(21)13-14(12-6-8-23-9-7-12)25-16(18-13)19-17(22)24-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,20,21)(H,18,19,22)
• InChI Key： CSGAWVMVOIRAJV-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(C(=O)O)=C1C1CCOCC1

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2171959-82-1)

2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171959-82-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group, an amino substituent, and an oxan ring fused with the thiazole core, contribute to its unique chemical properties and biological functionalities.

The thiazole ring is a key pharmacophore in many bioactive molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an oxan ring (a five-membered ether-containing heterocycle) into the thiazole scaffold enhances the molecule's solubility and bioavailability, making it more suitable for drug development. Additionally, the benzyloxy carbonyl group serves as a protective moiety in peptide synthesis and can be selectively removed under specific conditions, facilitating its use in medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid exemplifies this trend by integrating several functional groups that can interact with biological targets in complex ways. Studies have demonstrated that thiazole derivatives can modulate various cellular pathways, including those involved in cancer progression, neurodegenerative diseases, and infectious disorders.

In the context of oncology research, thiazole-based compounds have shown promise as inhibitors of kinases and other enzymes implicated in tumor growth and metastasis. The amino group in this molecule can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, the benzyloxy carbonyl group can be utilized to link this compound to other pharmacophores via peptide coupling reactions, enabling the design of multivalent drug candidates with improved pharmacokinetic profiles.

The oxan ring component not only improves solubility but also introduces steric constraints that can fine-tune molecular recognition events. This structural feature is particularly relevant in designing molecules that target specific protein binding sites with high selectivity. For instance, recent computational studies have suggested that thiazole derivatives with oxan rings can effectively disrupt protein-protein interactions critical for viral replication and bacterial pathogenesis.

Another area of interest is the use of 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid as a building block for peptidomimetics. The benzyloxy carbonyl group provides a stable amide linkage that can be incorporated into peptide chains during solid-phase synthesis. This approach has been employed to develop novel therapeutic agents with enhanced stability and bioactivity. For example, derivatives of this compound have been investigated as inhibitors of proteases involved in inflammation and angiogenesis.

Recent clinical trials have explored the potential of thiazole-based compounds as treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for CNS drug development. Preliminary results indicate that certain derivatives exhibit neuroprotective effects by modulating cholinergic and glutamatergic pathways.

The synthesis of 2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include cyclization reactions to form the thiazole core, followed by functional group modifications to introduce the oxan ring and benzyloxy carbonyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In conclusion,2-{(benzyloxy)carbonylamino}-5-(oxan-4-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2171959-82-1) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features make it suitable for designing drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Ongoing research continues to uncover new applications for this molecule and its derivatives, underscoring its importance as a tool in medicinal chemistry.